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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Technical Support Center: C.I. Disperse Red 86
Welcome to the technical support center for C.I. Disperse Red 86. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on

improving and evaluating the dispersion stability of C.I. Disperse Red 86 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 86?

C.I. Disperse Red 86 is an anthraquinone-based disperse dye.[1] As a disperse dye, it is non-

ionic and has very low solubility in water, existing as fine particles in an aqueous medium.[2][3]

It is crucial to maintain these particles in a stable, finely dispersed state to ensure consistent

and effective application.[2]

Table 1: Chemical and Physical Properties of C.I. Disperse Red 86
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Property Value Reference

C.I. Name Disperse Red 86 [1]

Molecular Structure Anthraquinone [1][4]

Molecular Formula C₂₂H₁₈N₂O₅S [1][5]

Molecular Weight 422.45 g/mol [1][5]

CAS Number 12223-43-7 / 81-68-5 [1][6]

Appearance Peach-pink powder [1][4]

Solubility Sparingly soluble in water [2]

Q2: Why is my C.I. Disperse Red 86 dispersion unstable?

Instability in a disperse dye solution arises when fine dye particles begin to clump together, a

process known as aggregation or flocculation.[7] This leads to larger particles, which can settle,

cause spotting, and result in a loss of color yield and reproducibility.[7] The primary factors

causing instability are:

Incorrect Particle Size: The initial dye particles may be too large or have a wide size

distribution. High-quality dispersions typically have an average particle size of 0.5 to 1

micron.[7][8]

Inadequate Dispersing Agent: Insufficient concentration or an improper type of dispersing

agent can fail to prevent particles from attracting each other.[7][8]

Improper pH: Disperse dyes are most stable in a weakly acidic medium (pH 4.5-5.5).[9]

Deviations, especially towards alkaline conditions, can destabilize the dispersion and even

cause dye degradation.[9][10]

High Temperature: Elevated temperatures, especially above 130°C, can destroy the stability

of the dispersion, causing rapid particle aggregation.[7][8][11]

External Factors: Other issues can include high water hardness, impurities in the dye, or

excessive mechanical shear (e.g., from high-speed pumps).[7][12]
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Q3: How can I improve the dispersion stability of C.I. Disperse Red 86?

Improving stability involves controlling the factors that cause aggregation. Key strategies

include:

Use of Dispersing Agents: This is the most critical factor. Dispersants are chemicals that

adsorb onto the surface of the dye particles, preventing them from aggregating through

electrostatic repulsion or steric hindrance.[7][8] Commonly used types include anionic

dispersants like lignosulfonates or synthetic naphthalenesulfonic acid derivatives.[7][8]

pH Control: Maintain the aqueous solution in a weakly acidic range of pH 4.5 to 5.5 using a

buffer, such as an acetic acid/acetate buffer.[9]

Temperature Management: Avoid unnecessarily high temperatures during processing and

storage. If high-temperature applications are necessary, select a thermally stable dispersing

agent.[12][13]

Milling: If you are preparing the dispersion from a dry powder, mechanical milling (e.g., ball

milling) in the presence of a dispersing agent can break down agglomerates and reduce the

primary particle size.[14]

Additives: Certain additives like β-cyclodextrin have been shown to improve the stability of

disperse dye formulations.[14][15]

Q4: How do I select the appropriate dispersing agent?

The choice of dispersing agent depends on the specific application conditions, particularly

temperature and required stability duration.

Anionic Dispersants: These are widely used and function by creating a negative charge on

the particle surface, leading to electrostatic repulsion.[7][8] Examples include lignosulfonates

and naphthalenesulfonic acid condensates.[7][8]

Non-ionic Dispersants: These provide steric hindrance—bulky molecular chains that

physically prevent particles from getting close. Alkylphenol polyoxyethylene derivatives are

common examples.[8]
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Electrosteric Dispersants: These combine both electrostatic and steric mechanisms and can

be particularly effective.[16][17]

It is often necessary to experimentally screen several dispersants at different concentrations to

find the optimal system for your specific formulation. The effectiveness can be evaluated using

the methods described in the "Experimental Protocols" section below.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments.

Problem: I see visible particles, specks, or sediment in my C.I. Disperse Red 86 solution.

This indicates severe aggregation or flocculation.[7]

Caption: Troubleshooting workflow for visible aggregation.

Problem: The color intensity (absorbance) of my dispersion is decreasing over time.

This suggests that dye particles are settling out of the measurement zone, which is a sign of

poor long-term stability.

Cause: Insufficient electrostatic or steric repulsion between particles. This is often due to a

non-optimal dispersing agent concentration or pH.

Solution:

Verify pH: Ensure the pH is stable within the 4.5-5.5 range.

Measure Zeta Potential: A zeta potential value between -30 mV and +30 mV indicates low

stability.[18] Adjust the formulation (e.g., by changing dispersant concentration or type) to

achieve a value more negative than -30 mV or more positive than +30 mV.

Perform a Stability Study: Use spectrophotometry or particle size analysis to track the

dispersion's properties over several hours or days to quantify the rate of settling.

Experimental Protocols
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Here are detailed protocols for key experiments to evaluate the dispersion stability of C.I.
Disperse Red 86.

Caption: Workflow for comprehensive stability evaluation.

1. Protocol: Filter Paper Test for High-Temperature Stability

This method provides a rapid, qualitative assessment of how a dispersion behaves under high-

temperature stress.[7][8]

Objective: To visually assess dye particle aggregation after heating.

Materials:

C.I. Disperse Red 86 dispersion (e.g., 10 g/L).

Acetic acid (to adjust pH).

High-pressure, high-temperature beaker or dyeing machine.

No. 2 filter paper.

Buchner funnel and vacuum flask.

Procedure:

Prepare 500 mL of the dye dispersion. Adjust the pH to 5.0 with acetic acid.

Control Sample: Take 100 mL of the dispersion and filter it through the No. 2 filter paper

using a vacuum. Retain the filter paper.

Test Sample: Place the remaining 400 mL in a high-temperature dyeing apparatus.

Heat the dispersion to 130°C, hold for 60 minutes, and then cool back to room

temperature.[7]

Filter 100 mL of the heat-treated dispersion through a new No. 2 filter paper.
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Analysis: Compare the two filter papers. A stable dispersion will show no significant

increase in colored spots or residue on the paper after heating.[7][8] An unstable dye will

leave behind coarse particles and specks.[8]

2. Protocol: Particle Size and Zeta Potential Analysis

These two measurements provide quantitative data on the physical properties of the dispersed

particles.

Objective: To measure the particle size distribution and the surface charge (zeta potential) of

the dye particles.

Instrumentation: A dynamic light scattering (DLS) instrument with zeta potential

measurement capabilities (e.g., a Malvern Zetasizer).[19]

Procedure:

Sample Preparation: Dilute the C.I. Disperse Red 86 dispersion with deionized water (that

has been pH-adjusted to match the sample) to the optimal concentration for the

instrument. The solution should be transparent enough for light to pass through but

contain enough particles for a stable signal.

Instrument Setup: Equilibrate the instrument to the desired measurement temperature

(e.g., 25°C).

Particle Size Measurement:

Rinse the measurement cuvette with the filtered, pH-adjusted deionized water, then with

the sample.

Fill the cuvette with the sample and place it in the instrument.

Allow the sample to thermally equilibrate for 1-2 minutes.

Perform the measurement. Record the Z-average diameter and the Polydispersity Index

(PDI). A lower PDI (<0.3) indicates a more monodisperse and stable system.

Zeta Potential Measurement:
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Rinse the specialized zeta potential cell with filtered, pH-adjusted deionized water, then

with the sample.

Carefully fill the cell, ensuring no air bubbles are trapped.

Place the cell in the instrument and perform the measurement.

Analysis: Record the zeta potential in millivolts (mV).

Table 2: Interpretation of Zeta Potential Values

Zeta Potential (mV) Stability Behavior

0 to ±10 Rapid coagulation or flocculation

±10 to ±30 Incipient instability

±30 to ±60 Good stability

> ±60 Excellent stability

Source: Adapted from industry standards for

colloidal stability.[20]

3. Protocol: Spectrophotometric Analysis (Centrifugation Method)

This method quantifies stability by measuring the amount of dye that remains dispersed after

applying centrifugal force.[15]

Objective: To quantify the percentage of dye that remains stable in dispersion under stress.

Materials:

C.I. Disperse Red 86 dispersion.

Benchtop centrifuge.

UV-Vis Spectrophotometer.

Volumetric flasks and pipettes.
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Acetone (or another suitable solvent to fully dissolve the dye).

Procedure:

Place a known volume (e.g., 10 mL) of the dispersion into a centrifuge tube.

Control (Total Dye): Pipette a small aliquot (e.g., 0.1 mL) of the original, uncentrifuged

dispersion into a volumetric flask (e.g., 10 mL). Dilute to volume with acetone to dissolve

the dye completely. Measure its absorbance at the dye's λ_max (wavelength of maximum

absorption). This is A_control.

Centrifugation: Centrifuge the remaining sample at a set speed (e.g., 4000 rpm) for a

defined time (e.g., 15 minutes).[15]

Test (Dispersed Dye): Carefully pipette the same aliquot volume (0.1 mL) from the top of

the supernatant (the liquid layer) into a new volumetric flask. Avoid disturbing any

sediment.

Dilute to volume with acetone and measure the absorbance at λ_max. This is A_test.

Calculation: Calculate the dispersion stability percentage as follows:

Dispersion Stability (%) = (A_test / A_control) * 100

Analysis: A higher percentage indicates better stability, as more dye remained in the

dispersion after centrifugation. This test can be used to compare the effectiveness of

different dispersing agents or pH conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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